Cas no 1341713-72-1 (2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1341713-72-1
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD18862921
• CID: 5606621
• PubChem ID: 63705548
• Update Time: 2025-08-05

2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013015868
• EN300-903826
• 1341713-72-1
• 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid

• MDL： MFCD18862921
• Inchi： 1S/C8H11N3O3/c1-5(12)10-7(8(13)14)6-3-9-11(2)4-6/h3-4,7H,1-2H3,(H,10,12)(H,13,14)
• InChI Key： DKTAIGKPPOHOIH-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NN(C)C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid

2-Acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic Acid (CAS No. 1341713-72-1): An Overview

2-Acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1341713-72-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-acetyl-L-pipecolinic acid or N-acetyl-L-proline, is characterized by its unique structural features, which include an acetamido group and a 1-methyl-1H-pyrazol-4-yl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid is composed of a central carbon atom bonded to an acetamido group, a carboxylic acid group, and a 1-methyl-1H-pyrazol-4-yl ring. The acetamido group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to various biological targets. The 1-methyl-1H-pyrazol-4-yl ring, on the other hand, provides additional aromaticity and electronic effects that can influence the compound's pharmacological properties.

Recent studies have highlighted the potential of 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus. The antiviral activity is thought to be mediated by the compound's ability to interfere with viral entry and replication processes.

The pharmacokinetic properties of 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further drug development. The compound's stability in physiological conditions and its low toxicity profile are additional advantages that contribute to its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid in various disease conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. Further clinical studies are needed to fully elucidate the potential benefits and risks associated with this compound.

In conclusion, 2-acetamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1341713-72-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory, analgesic, and antiviral properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into the full potential of this compound.